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Compound of Interest

Compound Name: GSK 366

Cat. No.: B607838 Get Quote

For researchers, scientists, and drug development professionals, this guide provides

immediate, essential safety and logistical information for the handling of GSK 366, a potent

kynurenine-3-monooxygenase (KMO) inhibitor. Adherence to these procedures is critical for

ensuring laboratory safety and experimental integrity.

GSK 366 is a potent chemical probe and requires careful handling to minimize exposure and

ensure a safe laboratory environment. The following information summarizes the necessary

personal protective equipment (PPE), operational procedures for preparing a stock solution,

and disposal guidelines.

Personal Protective Equipment (PPE) Summary
Proper PPE is the first line of defense against exposure. The following table outlines the

recommended PPE for handling GSK 366 in solid and solution forms.
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Experimental Protocol: Preparation of a GSK 366
Stock Solution
This protocol details the steps for safely preparing a stock solution of GSK 366. This procedure

should be performed in a designated area within a chemical fume hood.

Materials:

GSK 366 (solid powder)

Anhydrous DMSO (or other appropriate solvent)

Appropriate vials and caps

Calibrated pipettes and sterile, filtered tips

Vortex mixer
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Analytical balance

Procedure:

Preparation: Don all required PPE as outlined in the table above for handling the solid

compound. Ensure the chemical fume hood is functioning correctly.

Weighing: Tare a suitable vial on the analytical balance. Carefully weigh the desired amount

of GSK 366 powder into the vial. Record the exact weight.

Solvent Addition: In the fume hood, add the calculated volume of anhydrous DMSO to the

vial containing the GSK 366 powder to achieve the desired molar concentration.

Dissolution: Cap the vial securely and vortex until the solid is completely dissolved. Gentle

warming may be required for some compounds, but consult the manufacturer's data sheet

for stability information.[1]

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

date of preparation, and your initials. Store the stock solution as recommended by the

supplier, typically at -20°C or -80°C for long-term storage.[1]

Safe Handling and Disposal Plan
Operational Plan:

Designated Area: All work with solid GSK 366 and concentrated stock solutions should be

conducted in a designated area, such as a chemical fume hood, to minimize the risk of

inhalation and contamination.

Spill Response: In the event of a spill, immediately alert others in the area. For a small spill,

absorb the material with an inert absorbent material and place it in a sealed container for

disposal. For a large spill, evacuate the area and follow your institution's emergency

procedures.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b607838?utm_src=pdf-body
https://www.benchchem.com/product/b607838?utm_src=pdf-body
http://www.probechem.com/products_GSK366.aspx
http://www.probechem.com/products_GSK366.aspx
https://www.benchchem.com/product/b607838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Seek medical attention.

Disposal Plan:

All waste containing GSK 366, including empty vials, contaminated PPE, and unused solutions,

must be disposed of as hazardous chemical waste. Follow all local, state, and federal

regulations for hazardous waste disposal. Do not dispose of GSK 366 down the drain or in the

regular trash.

Visualizing the Workflow: Preparing a GSK 366
Stock Solution
The following diagram illustrates the key steps and safety precautions for preparing a stock

solution of GSK 366.
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Caption: Safe workflow for preparing a GSK 366 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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